7-[(octyloxy)methoxy]-3H-phenoxazin-3-one

• IUPAC Name: 7-(octoxymethoxy)phenoxazin-3-one
• InChI: InChI=1S/C21H25NO4/c1-2-3-4-5-6-7-12-24-15-25-17-9-11-19-21(14-17)26-20-13-16(23)8-10-18(20)22-19/h8-11,13-14H,2-7,12,15H2,1H3
• InChI Key: CASMHOWZGVZVPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOCOC1=CC2=C(C=C1)N=C3C=CC(=O)C=C3O2
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

7-[(Octyloxy)methoxy]-3H-phenoxazin-3-one, commonly referred to as 7-OMe-PXZ, is a synthetic phenoxazinone derivative that is commonly used in scientific research. It is an important tool for studying a variety of biological processes, and has been used in a range of applications, including drug discovery and development, as well as in lab experiments.

Scientific Research Applications

7-OMe-PXZ has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the nervous system, and to investigate the mechanisms of action of various drugs. It has also been used to study the biochemical and physiological effects of drugs on the body, as well as to assess the safety and efficacy of new drugs.

Mechanism of Action

7-OMe-PXZ has been found to act as an agonist at the sigma-1 receptor, which is a type of G-protein coupled receptor. It binds to the receptor and activates it, leading to the activation of downstream signaling pathways. This activation of the sigma-1 receptor is thought to be responsible for the biochemical and physiological effects of 7-OMe-PXZ.
Biochemical and Physiological Effects
7-OMe-PXZ has been found to have a variety of biochemical and physiological effects. It has been found to have neuroprotective and anti-inflammatory effects, as well as to modulate the release of neurotransmitters such as dopamine and serotonin. It has also been found to have antioxidant and anti-apoptotic effects, as well as to modulate the immune system.

Advantages and Limitations for Lab Experiments

7-OMe-PXZ has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and is cost-effective. It is also non-toxic and has a high degree of selectivity for its target receptor. However, it is not suitable for use in humans, as it has not been approved for clinical use.

Future Directions

There are a number of potential future directions for 7-OMe-PXZ. It could be used to further investigate the effects of drugs on the nervous system, and to develop new drugs that target the sigma-1 receptor. It could also be used to study the biochemical and physiological effects of drugs on the body, and to develop new drugs that target specific pathways. Additionally, it could be used to develop new drugs that have a greater degree of selectivity and specificity for their targets.

Synthesis Methods

7-OMe-PXZ is typically synthesized through a three-step process involving the reaction of 4-methyl-7-hydroxy-3H-phenoxazin-3-one with octyl bromide, followed by the reaction of the resulting compound with methylamine and then with sodium hydroxide. This method is relatively simple and cost-effective, and has been widely used in research laboratories.